Cas no 33382-57-9 (Benzene, 1-chloro-2-propoxy-)
Benzene, 1-chloro-2-propoxy- structure
Product Name:Benzene, 1-chloro-2-propoxy-
CAS No:33382-57-9
MF:C9H11ClO
MW:170.636041879654
CID:1464947
PubChem ID:13866103
Update Time:2025-04-20
Benzene, 1-chloro-2-propoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-chloro-2-propoxy-
- 1-chloro-2-propoxybenzene
- 33382-57-9
- AKOS008948136
- SCHEMBL3790085
- DTXSID00551527
-
- Inchi: 1S/C9H11ClO/c1-2-7-11-9-6-4-3-5-8(9)10/h3-6H,2,7H2,1H3
- InChI Key: VFNGAZDNWPLBRA-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1OCCC
Computed Properties
- Exact Mass: 170.04993
- Monoisotopic Mass: 170.0498427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Benzene, 1-chloro-2-propoxy- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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